Cas no 89967-39-5 (3-Isoxazolecarboxylic acid, 5-pentyl-)
89967-39-5 structure
Product Name:3-Isoxazolecarboxylic acid, 5-pentyl-
CAS No:89967-39-5
MF:C9H13NO3
MW:183.204422712326
CID:584565
PubChem ID:13153556
Update Time:2025-04-19
3-Isoxazolecarboxylic acid, 5-pentyl- Chemical and Physical Properties
Names and Identifiers
-
- 3-Isoxazolecarboxylic acid, 5-pentyl-
- 5-pentyl-1,2-oxazole-3-carboxylic acid
- 89967-39-5
- 5-Pentylisoxazole-3-carboxylic acid
- WCZXKMNWORSJGL-UHFFFAOYSA-N
- DTXSID90522564
- SCHEMBL4016809
-
- Inchi: 1S/C9H13NO3/c1-2-3-4-5-7-6-8(9(11)12)10-13-7/h6H,2-5H2,1H3,(H,11,12)
- InChI Key: WCZXKMNWORSJGL-UHFFFAOYSA-N
- SMILES: O1C(=CC(C(=O)O)=N1)CCCCC
Computed Properties
- Exact Mass: 183.08954328g/mol
- Monoisotopic Mass: 183.08954328g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 5
- Complexity: 172
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 63.3Ų
3-Isoxazolecarboxylic acid, 5-pentyl- Related Literature
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
89967-39-5 (3-Isoxazolecarboxylic acid, 5-pentyl-) Related Products
- 52320-59-9(5-Ethylisoxazole-3-carboxylic Acid)
- 89776-75-0(5-propyl-1,2-oxazole-3-carboxylic acid)
- 150517-80-9(5-Isobutylisoxazole-3-carboxylic acid)
- 110256-15-0(5-cyclopropyl-1,2-oxazole-3-carboxylic acid)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
Recommended suppliers
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Gold Member
CN Supplier
Bulk